Cas no 155697-64-6 (ethyl 1-methyl-5-nitro-3-phenyl-1H-indole-2-carboxylate)

ethyl 1-methyl-5-nitro-3-phenyl-1H-indole-2-carboxylate structure
155697-64-6 structure
Product name:ethyl 1-methyl-5-nitro-3-phenyl-1H-indole-2-carboxylate
CAS No:155697-64-6
MF:C18H16N2O4
MW:324.331
CID:2779503
PubChem ID:69231753

ethyl 1-methyl-5-nitro-3-phenyl-1H-indole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 155697-64-6
    • ethyl 1-methyl-5-nitro-3-phenyl-1H-indole-2-carboxylate
    • SCHEMBL4893267
    • KKVSEFNKUVENSF-UHFFFAOYSA-N
    • DTXSID60740071
    • Inchi: InChI=1S/C18H16N2O4/c1-3-24-18(21)17-16(12-7-5-4-6-8-12)14-11-13(20(22)23)9-10-15(14)19(17)2/h4-11H,3H2,1-2H3
    • InChI Key: KKVSEFNKUVENSF-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 324.11100700Da
  • Monoisotopic Mass: 324.11100700Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 472
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 77.1Ų
  • XLogP3: 4

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